Cas no 2763994-37-0 (1-Benzyl 6-methyl 3-hydroxy-1,2,3,4-tetrahydroquinoline-1,6-dicarboxylate)

• Product Name: 1-Benzyl 6-methyl 3-hydroxy-1,2,3,4-tetrahydroquinoline-1,6-dicarboxylate
• CAS No: 2763994-37-0
• MF: C₁₉H₁₉NO₅
• MW: 341.357865571976
• CID: 5560082
• PubChem ID: 165996694
• Update Time: 2025-06-16

1-Benzyl 6-methyl 3-hydroxy-1,2,3,4-tetrahydroquinoline-1,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-37390360
• 2763994-37-0
• 1-benzyl 6-methyl 3-hydroxy-1,2,3,4-tetrahydroquinoline-1,6-dicarboxylate
• 1-Benzyl 6-methyl 3-hydroxy-1,2,3,4-tetrahydroquinoline-1,6-dicarboxylate

• Inchi： 1S/C19H19NO5/c1-24-18(22)14-7-8-17-15(9-14)10-16(21)11-20(17)19(23)25-12-13-5-3-2-4-6-13/h2-9,16,21H,10-12H2,1H3
• InChI Key： YOTZOEPUURNDIM-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OCC2C=CC=CC=2)C2C=CC(C(=O)OC)=CC=2C1

Computed Properties

• Exact Mass: 341.12632271g/mol
• Monoisotopic Mass: 341.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 76.1Ų

Additional information on 1-Benzyl 6-methyl 3-hydroxy-1,2,3,4-tetrahydroquinoline-1,6-dicarboxylate

Introduction to 1-Benzyl 6-methyl 3-hydroxy-1,2,3,4-tetrahydroquinoline-1,6-dicarboxylate (CAS No. 2763994-37-0)

1-Benzyl 6-methyl 3-hydroxy-1,2,3,4-tetrahydroquinoline-1,6-dicarboxylate (CAS No. 2763994-37-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a subject of interest for various applications in drug discovery and development.

The molecular structure of 1-Benzyl 6-methyl 3-hydroxy-1,2,3,4-tetrahydroquinoline-1,6-dicarboxylate is composed of a tetrahydroquinoline core with specific functional groups attached. The presence of the benzyl and methyl substituents, along with the hydroxy and dicarboxylate moieties, imparts distinct chemical properties and reactivity profiles to the molecule. These structural elements are crucial for understanding its behavior in biological systems and its potential therapeutic applications.

Recent studies have highlighted the potential of 1-Benzyl 6-methyl 3-hydroxy-1,2,3,4-tetrahydroquinoline-1,6-dicarboxylate in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that it could be a promising candidate for the treatment of inflammatory diseases.

Another area of interest is the compound's potential as an antioxidant. Oxidative stress is a key factor in the development of many diseases, including neurodegenerative disorders and cardiovascular diseases. A study published in the Bioorganic & Medicinal Chemistry Letters reported that 1-Benzyl 6-methyl 3-hydroxy-1,2,3,4-tetrahydroquinoline-1,6-dicarboxylate possesses potent antioxidant activity, as evidenced by its ability to scavenge free radicals and protect cells from oxidative damage. This property makes it a valuable lead compound for developing new therapeutic agents targeting oxidative stress-related conditions.

In addition to its anti-inflammatory and antioxidant properties, 1-Benzyl 6-methyl 3-hydroxy-1,2,3,4-tetrahydroquinoline-1,6-dicarboxylate has also shown promise in cancer research. A study published in the Cancer Letters investigated the antiproliferative effects of this compound on various cancer cell lines. The results indicated that it effectively inhibits cell proliferation by inducing apoptosis and disrupting cell cycle progression. These findings suggest that it could be a potential candidate for cancer therapy.

The pharmacokinetic properties of 1-Benzyl 6-methyl 3-hydroxy-1,2,3,4-tetrahydroquinoline-1,6-dicarboxylate have also been studied to assess its suitability for drug development. A preclinical study published in the evaluated its absorption, distribution, metabolism, and excretion (ADME) properties. The results showed that it has favorable pharmacokinetic parameters, including good oral bioavailability and a reasonable half-life. These characteristics are essential for ensuring effective drug delivery and sustained therapeutic effects.

The safety profile of 1-Benzyl 6-methyl 3-hydroxy-1,2,3,4-tetrahydroquinoline-1,6-dicarboxylate has been evaluated through various toxicological studies. A comprehensive toxicity assessment conducted in animal models revealed that it exhibits low toxicity at therapeutic doses. This finding is crucial for advancing its development as a safe and effective therapeutic agent.

In conclusion, 1-Benzyl 6-methyl 3-hydroxy-1,2,3,4-tetrahydroquinoline-1,6-dicarboxylate (CAS No. 2763994-37-0) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in anti-inflammatory therapy, antioxidant protection, and cancer treatment make it an exciting candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its use as a therapeutic agent.